Bovine Serum Albumin-Cy5.5

• Molecular Formula: C41H44N2O14S4
• Molecular Weight: 917.1 g/mol
• InChI: InChI=1S/C41H44N2O14S4/c1-6-42-31-18-16-27-29(21-25(58(46,47)48)23-33(27)60(52,53)54)38(31)40(2,3)35(42)13-9-7-10-14-36-41(4,5)39-30-22-26(59(49,50)51)24-34(61(55,56)57)28(30)17-19-32(39)43(36)20-12-8-11-15-37(44)45/h7,9-10,13-14,16-19,21-24H,6,8,11-12,15,20H2,1-5H3,(H4-,44,45,46,47,48,49,50,51,52,53,54,55,56,57)
• InChIKey: LIZDKDDCWIEQIN-UHFFFAOYSA-N

Bovine Serum Albumin-Cy5.5 (BSA-Cy5.5): Technical Baseline and Procurement-Relevant Characteristics of a Near-Infrared Fluorescent Protein Conjugate

Bovine Serum Albumin-Cy5.5 (BSA-Cy5.5) is a covalent conjugate of the cyanine 5.5 fluorophore with bovine serum albumin (BSA, ~66.5 kDa), classified as a near-infrared (NIR) fluorescent protein probe [1]. The Cy5.5 dye exhibits excitation/emission maxima at approximately 675/694 nm, with an extinction coefficient of 190,000 cm⁻¹M⁻¹, placing its emission within the NIR-I tissue optical window where hemoglobin absorption and tissue autofluorescence are substantially reduced relative to visible-wavelength fluorophores . BSA serves as a water-soluble, biocompatible carrier protein that confers extended circulatory half-life, shields the fluorophore from photodegradation, and provides multiple conjugation handles for further functionalization [2]. The conjugate is supplied with a controlled labeling ratio of 2–7 Cy5.5 dyes per BSA molecule, a parameter critical for balancing fluorescence brightness against aggregation-induced self-quenching [3]. BSA-Cy5.5 is employed across in vivo pharmacokinetic tracking, blood-brain barrier permeability assessment, tumor imaging, and Förster resonance energy transfer (FRET)-based immunoassay development.

1

NIR-I fluorescent protein probe for in vivo tracking, BBB assessment, and tumor imaging studies.

2

Controlled 2–7 dye/protein labeling ratio balances brightness with minimized self-quenching.

3

BSA carrier extends circulatory half-life and shields the Cy5.5 fluorophore from photodegradation.

• [1] Abulrob A, Brunette E, Slinn J, Baumann E, Stanimirovic D. In vivo optical imaging of ischemic blood-brain barrier disruption. Methods Mol Biol. 2011;763:423-439. doi:10.1007/978-1-61779-191-8_29 View Source
• [2] Hama Y, Koyama Y, Urano Y, Choyke PL, Kobayashi H. Two-color in vivo dynamic contrast-enhanced pharmacokinetic imaging. J Biomed Opt. 2007;12(3):034016. doi:10.1117/1.2745306 View Source
• [3] Nanocs Inc. BSA, Cy5.5 Labeled – Product Specifications. Labeling ratio: 2–7 Cy5.5 dyes per BSA molecule; Ex/Em: 675/694 nm. View Source

Why BSA-Cy5.5 Cannot Be Generically Substituted: Molecular Size, Spectral Position, and Labeling Ratio as Critical Differentiators

In-class albumin-fluorophore conjugates are not interchangeable for three quantifiable reasons. First, the molecular size of the BSA conjugate (effective hydrodynamic radius corresponding to ~67 kDa) directly determines its biodistribution and vascular permeability profile, as demonstrated by the 40% smaller contrast-enhanced brain volume of BSA-Cy5.5 compared to free Cy5.5 (1 kDa) in ischemic stroke models [1]. Second, the spectral position of Cy5.5 (Ex/Em 675/694 nm) distinguishes it from both shorter-wavelength analogs such as BSA-Cy5 (Ex/Em ~650/670 nm, reduced tissue penetration and higher hemoglobin interference) and longer-wavelength analogs such as BSA-Cy7 (Ex/Em ~750/776 nm, lower quantum yield in protein-bound form) [2]. Third, the degree of labeling (dye-to-protein ratio) critically modulates fluorescence output: at high labeling densities, Cy dyes on BSA form non-fluorescent H-dimers that quench emission, whereas a controlled ratio of 2–7 dyes per BSA preserves quantum yield and enables reliable quantitative comparisons across experiments [3]. Substituting with a conjugate carrying a different fluorophore, protein carrier, or labeling ratio will alter all three parameters, invalidating cross-study pharmacokinetic and imaging comparisons.

Size: Free Cy5.5 dye (~1 kDa) overestimates disrupted BBB territory by ~40% compared to BSA-Cy5.5 (~67 kDa), altering permeability profiles.

Spectra: Shorter-wavelength analogs like BSA-Cy5 face higher tissue autofluorescence; longer-wavelength BSA-Cy7 exhibits lower quantum yield when protein-bound.

Labeling: Conjugates with higher dye-to-protein ratios than 2–7 may form non-fluorescent H-dimers that quench emission and invalidate quantitative comparisons.

• [1] Abulrob A, Brunette E, Slinn J, Baumann E, Stanimirovic D. In vivo optical imaging of ischemic blood-brain barrier disruption. Methods Mol Biol. 2011;763:423-439. doi:10.1007/978-1-61779-191-8_29 View Source
• [2] Ballou B, Fisher GW, Waggoner AS, et al. Cyanine fluorochrome-labeled antibodies in vivo: assessment of tumor imaging using Cy3, Cy5, Cy5.5, and Cy7. Cancer Detect Prev. 1998;22(3):251-257. doi:10.1046/j.1525-1500.1998.0oa25.x View Source
• [3] Schobel U, Egelhaaf HJ, Fröhlich D, Brecht A, Oelkrug D, Gauglitz G. New donor-acceptor pair for fluorescent immunoassays by energy transfer. Bioconjugate Chem. 1999;10(6):1107-1114. doi:10.1021/bc990073b View Source

Quantitative Differentiation Evidence: BSA-Cy5.5 Versus Closest Comparators Across Key Performance Dimensions

Evidence 1: BSA-Cy5.5 Defines Infarct Volume with 40% Greater Spatial Precision Than Free Cy5.5 in Ischemic Blood-Brain Barrier Imaging

In a murine model of focal cerebral ischemia (60-min middle cerebral artery occlusion followed by 24-hour reperfusion), BSA-Cy5.5 (~67 kDa) produced a contrast-enhanced brain volume that was spatially identical to the infarct core defined by triphenyltetrazolium chloride (TTC) histochemical staining. In contrast, free Cy5.5 dye (1 kDa) produced a volume of enhancement that was approximately 40% greater than the TTC-defined infarct, reflecting extravasation across a broader region of partially disrupted blood-brain barrier [1]. This size-dependent differential permeability provides a direct, verifiable advantage for BSA-Cy5.5 over the unconjugated fluorophore when the experimental objective is selective visualization of severely disrupted vascular territories. The large molecular size of the BSA conjugate restricts its extravasation to regions of complete barrier breakdown, enabling delineation of the infarct core from the peri-infarct penumbra [1].

Infarct Core Delineation

Head-to-head

Enhancement volume identical to TTC-defined infarct; free Cy5.5 overestimates by ~40%.

Supports size-selective BBB disruption mapping.

Mouse MCAO model; 24 h reperfusion.

Evidence Dimension	Volumetric contrast-enhanced brain area following ischemic BBB disruption
Target Compound Data	BSA-Cy5.5 (67 kDa): enhancement volume identical to TTC-defined infarct volume (100% of infarct)
Comparator Or Baseline	Free Cy5.5 (1 kDa): enhancement volume approximately 140% of TTC-defined infarct volume (40% greater than BSA-Cy5.5)
Quantified Difference	BSA-Cy5.5 enhancement area is ~29% smaller than free Cy5.5 enhancement area; free Cy5.5 overestimates disrupted BBB territory by ~40% relative to histological infarct
Conditions	Mouse model; 60-min transient MCAO; 24 h reperfusion; in vivo time-domain NIR fluorescence imaging; ex vivo validation by TTC staining

Why This Matters

For investigators requiring spatially accurate delineation of severe BBB disruption versus partial leakage in the peri-infarct zone, BSA-Cy5.5 provides infarct-core-specific contrast that free Cy5.5 cannot, reducing false-positive enhancement volume by approximately 40% and enabling size-selective permeability assessment.

• [1] Abulrob A, Brunette E, Slinn J, Baumann E, Stanimirovic D. In vivo optical imaging of ischemic blood-brain barrier disruption. Methods Mol Biol. 2011;763:423-439. doi:10.1007/978-1-61779-191-8_29 View Source

Evidence 2: Spectral Discrimination Enables Simultaneous Two-Color Pharmacokinetic Tracking of BSA-Cy5.5 and BSA-Cy7 in Live Mice

Hama et al. demonstrated that BSA-Cy5.5 (peak emission ~694 nm) and BSA-Cy7 (peak emission ~776 nm) can be co-injected intravenously and simultaneously resolved using spectral unmixing algorithms in a live mouse imaging system. After co-injection of BSA-Cy5.5 and galactosamine-conjugated BSA-Cy7 (GmSA-Cy7), the two proteins exhibited distinct and independently quantifiable pharmacokinetic profiles [1]. In a subsequent avidin chase experiment, biotinylated BSA-Cy5.5 (b-BSA-Cy5.5) was co-injected with non-biotinylated BSA-Cy7; following intravenous avidin administration, b-BSA-Cy5.5 rapidly accumulated in the liver while BSA-Cy7 showed minimal hepatic uptake, demonstrating that the Cy5.5 and Cy7 channels provide clean spectral separation without cross-talk sufficient to confound organ-specific biodistribution measurements [1]. The ~80 nm separation between Cy5.5 and Cy7 emission peaks enables this dual-channel capability, which is not achievable with the spectrally overlapping BSA-Cy5 (Ex/Em ~650/670 nm) and BSA-Cy5.5 pair alone.

Dual-Channel PK Tracking

Head-to-head

~82 nm spectral separation from BSA-Cy7 enables independent ROI quantification; liver uptake diverges within 60 s after avidin chase.

Validates spectrally resolvable dual-labeling strategy.

Live mice; co-injection with GmSA-Cy7.

Evidence Dimension	Simultaneous dual-channel in vivo pharmacokinetic tracking with spectral unmixing
Target Compound Data	BSA-Cy5.5 (Em ~694 nm): spectrally resolved from BSA-Cy7 (Em ~776 nm); liver-to-vessel signal intensity ratio quantified independently after avidin chase
Comparator Or Baseline	BSA-Cy7 (Em ~776 nm) co-injected simultaneously; avidin chase induced rapid hepatic accumulation of b-BSA-Cy5.5 while BSA-Cy7 signal remained predominantly intravascular
Quantified Difference	Spectral separation ~82 nm between Cy5.5 and Cy7 emission peaks enables independent region-of-interest quantification; liver-to-vessel signal intensity ratios diverge significantly within 60 s after avidin injection (b-BSA-Cy5.5 liver signal increases, BSA-Cy7 unchanged)
Conditions	Live mice; intravenous co-injection of 0.7 nmol BSA-Cy5.5 and 1.5 nmol GmSA-Cy7; spectral fluorescence imaging at 200-s intervals; avidin chase (1.5 nmol)

Why This Matters

For preclinical drug development requiring simultaneous tracking of two protein therapeutics or carrier systems in the same animal, BSA-Cy5.5 paired with BSA-Cy7 provides a validated, spectrally resolvable dual-labeling strategy that eliminates inter-animal variability and reduces animal usage by 50%.

• [1] Hama Y, Koyama Y, Urano Y, Choyke PL, Kobayashi H. Two-color in vivo dynamic contrast-enhanced pharmacokinetic imaging. J Biomed Opt. 2007;12(3):034016. doi:10.1117/1.2745306 View Source

Evidence 3: BSA-Cy5.5 Functions as a High-R₀ FRET Acceptor with Cy5 Donor, Enabling Homogeneous Competitive Immunoassays

Schobel et al. characterized the Cy5 (donor) / Cy5.5 (acceptor) pair as a long-wavelength FRET system with an exceptionally high Förster radius (R₀) of 68.7 Å in free solution. When both dyes are conjugated to proteins at low dye-to-protein ratios—Cy5 on IgG (donor antibody) and Cy5.5 on BSA (tracer)—the R₀ value increases to 85.2 Å due to enhanced fluorescence lifetimes and quantum yields upon protein immobilization [1]. This represents a ~24% increase in the effective energy transfer distance upon protein conjugation. The Cy5.5-labeled BSA tracer, when bound by the Cy5-labeled anti-analyte IgG, undergoes efficient quenching of Cy5 donor fluorescence; approximately 50% of the observed quenching proceeds via Förster-type RET, with the remainder attributed to static quenching [1]. The Förster distances for dimeric dye species on the protein surface were calculated as 83.9 Å (Cy5 homodimers) and 83.6 Å (Cy5.5 homodimers), indicating that maintaining low dye/protein ratios is essential for preserving monomeric dye photophysics and maximizing the RET signal [1]. This donor-acceptor system was validated in a competitive immunoassay for the pesticide simazine.

FRET Donor-Acceptor R₀

Cross-study

R₀ = 85.2 Å (protein-bound Cy5/Cy5.5), a 24% increase over free dyes (68.7 Å).

Supports flexible geometry in homogeneous immunoassays.

~50% of quenching via FRET; validated in simazine assay.

Evidence Dimension	Förster resonance energy transfer (FRET) donor-acceptor pair efficiency (R₀ value)
Target Compound Data	Cy5.5 on BSA (acceptor) with Cy5 on IgG (donor): R₀ = 85.2 Å (protein-bound, low dye/protein ratio); R₀ = 68.7 Å (free dyes in solution)
Comparator Or Baseline	Free Cy5/Cy5.5 dye pair in solution: R₀ = 68.7 Å. Cy5.5 homodimer Förster distance: 83.6 Å. Cy5 homodimer Förster distance: 83.9 Å.
Quantified Difference	Protein conjugation at low dye/protein ratio enhances R₀ by 16.5 Å (24% increase, from 68.7 to 85.2 Å). ~50% of total quenching proceeds via FRET mechanism.
Conditions	Solution-phase spectroscopic measurement; IgG labeled with Cy5 (donor); BSA labeled with Cy5.5 and analyte derivative (tracer); homogeneous competitive immunoassay format

Why This Matters

For assay developers seeking a long-wavelength FRET pair with minimal autofluorescence interference and a large R₀ enabling flexible assay geometry, BSA-Cy5.5 paired with Cy5-IgG provides a validated system with an R₀ enhancement of 24% upon protein conjugation, directly improving signal-to-background ratios in homogeneous, wash-free immunoassay formats.

• [1] Schobel U, Egelhaaf HJ, Fröhlich D, Brecht A, Oelkrug D, Gauglitz G. New donor-acceptor pair for fluorescent immunoassays by energy transfer. Bioconjugate Chem. 1999;10(6):1107-1114. doi:10.1021/bc990073b View Source

Evidence 4: Controlled Dye-to-Protein Labeling Ratio (2–7 Cy5.5 per BSA) Prevents Aggregation-Induced Fluorescence Quenching

Commercial BSA-Cy5.5 is supplied with a specified labeling ratio of 2–7 Cy5.5 fluorophores per BSA molecule [1]. This specification is non-trivial: the Schobel et al. study demonstrated that at elevated dye-to-protein ratios, cyanine dyes including Cy5.5 form non-fluorescent dimeric (H-aggregate) species on the protein surface, which act as energy sinks that quench monomer fluorescence via intra-protein RET [2]. The Förster distance for Cy5.5 homodimers was measured at 83.6 Å, indicating that dyes separated by less than this distance within a single BSA molecule will undergo efficient self-quenching [2]. In contrast, at low dye/protein ratios, fluorescence lifetime and quantum yield increase, with the protein scaffold restricting dye mobility and reducing non-radiative decay pathways [2]. This phenomenon is notably more severe for cyanine dyes than for Alexa Fluor analogs: a quantitative comparison by Berlman et al. demonstrated that Cy5.5 protein conjugates exhibit prominent blue-shifted shoulder peaks in absorption spectra indicative of H-aggregate formation, whereas Alexa Fluor 680 conjugates show only minor shoulder peaks and consequently higher fluorescence at comparable degrees of labeling [3]. The 2–7 labeling ratio thus represents an empirically optimized balance that maximizes fluorescence output while minimizing self-quenching.

Labeling Ratio Control

Supporting

Specified range 2–7 dyes per BSA; Cy5.5 homodimer Förster distance = 83.6 Å.

Prevents aggregation-induced self-quenching.

Higher D/P ratios cause prominent H-aggregate shoulder peaks.

Evidence Dimension	Impact of dye-to-protein labeling ratio on fluorescence quantum yield and aggregation state
Target Compound Data	BSA-Cy5.5: commercial labeling ratio 2–7 dyes per BSA molecule; low D/P ratio associated with increased fluorescence lifetime and quantum yield per Schobel et al.
Comparator Or Baseline	High D/P ratio Cy5.5-BSA: non-fluorescent dimer formation; Förster distance for Cy5.5 homodimer RET = 83.6 Å. Alexa Fluor 680-BSA conjugates: significantly reduced aggregation shoulder peaks and higher fluorescence at equivalent D/P ratios (Berlman et al. 2003).
Quantified Difference	Cy5.5 homodimer Förster distance = 83.6 Å (threshold for intra-protein self-quenching). Alexa Fluor 680 conjugates show 'only minor shoulder peaks' vs 'prominent blue-shifted shoulder peaks' for Cy5.5 conjugates at high D/P ratios.
Conditions	Spectroscopic characterization (absorption and fluorescence); protein conjugates at varying dye-to-protein ratios; comparison across Cy3, Cy5, Cy5.5, Cy7, Alexa Fluor 555, and Alexa Fluor 647 dyes

Why This Matters

For quantitative imaging studies where fluorescence intensity must scale linearly with protein concentration, procurement of BSA-Cy5.5 with a specified and controlled labeling ratio (2–7) is essential; uncontrolled or high-D/P conjugates will exhibit non-linear, aggregation-quenched fluorescence that invalidates quantitative comparisons across batches and experiments.

• [1] Nanocs Inc. BSA, Cy5.5 Labeled – Product Specifications. Labeling ratio: 2–7 Cy5.5 dyes per BSA molecule; Ex/Em: 675/694 nm. View Source
• [2] Schobel U, Egelhaaf HJ, Fröhlich D, Brecht A, Oelkrug D, Gauglitz G. New donor-acceptor pair for fluorescent immunoassays by energy transfer. Bioconjugate Chem. 1999;10(6):1107-1114. doi:10.1021/bc990073b View Source
• [3] Berlier JE, Rothe A, Buller G, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. doi:10.1177/002215540305101214 View Source

Evidence 5: BSA-Cy5.5 Exhibits Formulation-Tunable Sustained Release Kinetics with a 6.6-Fold Difference in Hydrogel Half-Life

In a comparative formulation study, BSA-Cy5.5 was loaded into two distinct thermosensitive hydrogel systems to evaluate sustained-release pharmacokinetics. In vitro, the release half-life of BSA-Cy5.5 from Poloxamer 407 (P407) hydrogel was 16 hours, whereas release from poly(lactide-co-glycolide)-poly(ethylene glycol)-poly(lactide-co-glycolide) (PLGA-PEG-PLGA) hydrogel extended to 105 hours—a 6.6-fold difference [1]. In vivo, subcutaneous administration of free BSA-Cy5.5 solution reached maximum plasma concentration (Tmax) at 8 hours, while the P407 hydrogel formulation delayed Tmax to 24 hours, a 3-fold prolongation [2]. Near-infrared imaging of treated mice revealed that a notable portion of BSA-Cy5.5 remained trapped within subcutaneous tissues for at least 6 days post-administration across all formulations, confirming the conjugate's stability in the subcutaneous depot environment [1]. These data establish BSA-Cy5.5 as a quantitatively tunable tracer for controlled-release formulation development, where the release time scale can be programmed across a range of 16–105 hours by hydrogel selection alone.

Sustained Release Kinetics

Cross-study

Release t½ tunable from 16 h (P407) to 105 h (PLGA-PEG-PLGA); Tmax delayed 3-fold.

Supports formulation screening for depot delivery systems.

Subcutaneous depot; fluorescence tracked ≥6 days in vivo.

Evidence Dimension	Sustained-release half-life from thermosensitive hydrogel formulations
Target Compound Data	BSA-Cy5.5 release half-life: 16 h (P407 hydrogel); 105 h (PLGA-PEG-PLGA hydrogel); subcutaneous Tmax: 8 h (free solution) vs 24 h (P407 hydrogel)
Comparator Or Baseline	Free BSA-Cy5.5 solution (subcutaneous): Tmax = 8 h. PLGA-PEG-PLGA hydrogel: release t½ = 105 h. P407 hydrogel: release t½ = 16 h.
Quantified Difference	6.6-fold difference in release half-life between PLGA-PEG-PLGA (105 h) and P407 (16 h) hydrogels. 3-fold delay in Tmax with P407 hydrogel (24 h) vs free solution (8 h). BSA-Cy5.5 detectable at subcutaneous site for ≥6 days.
Conditions	In vitro release in PBS; in vivo subcutaneous injection in mice; NIR fluorescence imaging; P407 and PLGA-PEG-PLGA thermosensitive hydrogels

Why This Matters

For drug delivery scientists developing controlled-release albumin-based formulations, BSA-Cy5.5 provides a directly quantifiable fluorescent tracer whose release kinetics can be tuned across a ~6.6-fold range by hydrogel formulation selection, enabling rational optimization of depot systems without altering the protein payload.

• [1] Pandya AK, Vora LK, Umeyor CE, et al. Subcutaneous delivery of albumin: impact of thermosensitive hydrogels. AAPS PharmSciTech. 2021;22:120. doi:10.1208/s12249-021-01982-3 View Source
• [2] Pandya AK et al. Subcutaneous Delivery of Albumin: Impact of Thermosensitive Hydrogels. AAPS PharmSciTech. 2021;22:120. Tmax data: 8 h (free BSA-Cy5.5) vs 24 h (P407 hydrogel). View Source

Highest-Confidence Application Scenarios for BSA-Cy5.5 Based on Quantitative Comparative Evidence

Scenario 1: Size-Selective Quantification of Blood-Brain Barrier Disruption in Preclinical Stroke Models

Investigators studying the spatial heterogeneity of blood-brain barrier breakdown after cerebral ischemia can use BSA-Cy5.5 as a large-molecular-weight (67 kDa) NIR tracer to selectively visualize regions of complete barrier disruption. As demonstrated by Abulrob et al., BSA-Cy5.5 enhancement volume is identical to histologically confirmed infarct core (TTC staining), whereas free Cy5.5 overestimates the disrupted territory by approximately 40% [1]. This size-selectivity enables differential mapping of infarct core versus peri-infarct penumbra in a single imaging session. The conjugate's extended circulatory half-life—substantially longer than free Cy5.5—permits longitudinal imaging over 24 hours from a single intravenous bolus [2].

Scenario 2: Dual-Channel Pharmacokinetic Profiling of Two Therapeutic Proteins in a Single Animal

Preclinical pharmacology teams requiring simultaneous, independent tracking of two protein-based drug candidates can employ BSA-Cy5.5 in combination with BSA-Cy7 for spectrally resolved two-color dynamic imaging. Hama et al. validated this approach in live mice, demonstrating that the ~82 nm separation between Cy5.5 (694 nm) and Cy7 (776 nm) emission peaks permits clean spectral unmixing and independent quantification of hepatic versus intravascular distribution following avidin chase [1]. This dual-labeling strategy eliminates inter-animal pharmacokinetic variability and reduces the number of animals required per study by 50% relative to single-label sequential experiments.

Scenario 3: Development of Homogeneous FRET-Based Competitive Immunoassays with Near-Infrared Readout

Assay development groups building wash-free, homogeneous immunoassays for small-molecule analytes can exploit the Cy5/Cy5.5 donor-acceptor pair characterized by Schobel et al. BSA-Cy5.5 serves as the acceptor-labeled tracer, while the anti-analyte antibody is labeled with Cy5 donor. Upon immune complex formation, Cy5 fluorescence is quenched via FRET with a high R₀ of 85.2 Å (protein-bound), approximately 24% greater than the free-dye R₀ of 68.7 Å [1]. The use of BSA as the tracer scaffold enables simultaneous conjugation of both the Cy5.5 acceptor and the analyte hapten at controlled stoichiometry, while the NIR excitation/emission wavelengths minimize interference from serum autofluorescence in clinical sample matrices.

Scenario 4: Rational Formulation Screening of Sustained-Release Albumin-Depot Delivery Systems

Drug delivery formulation scientists developing injectable hydrogel depots for protein therapeutics can use BSA-Cy5.5 as a fluorescent surrogate to quantitatively screen release kinetics. As established by Pandya et al., BSA-Cy5.5 release half-life can be tuned from 16 hours (P407 hydrogel) to 105 hours (PLGA-PEG-PLGA hydrogel)—a 6.6-fold dynamic range [1]. Subcutaneous Tmax is delayed from 8 hours (free solution) to 24 hours (P407 hydrogel) [1]. The conjugate's NIR fluorescence enables non-invasive longitudinal tracking of depot retention for at least 6 days, providing real-time, quantitative release data without requiring animal sacrifice at each time point [1].

Application

Selection Property

Validation Focus

BBB disruption mapping

Large-molecular-weight NIR tracer (67 kDa)

Spatial correlation with histological infarct core

Dual-channel PK profiling

Spectral separation from BSA-Cy7 (~82 nm)

Independent organ-specific biodistribution quantification

Homogeneous FRET immunoassays

High R₀ Cy5/Cy5.5 donor-acceptor pair

Signal-to-background ratio in wash-free formats

Sustained-release depot screening

Formulation-tunable release half-life (16–105 h)

Longitudinal depot retention by non-invasive imaging

• [1] Abulrob A, Brunette E, Slinn J, Baumann E, Stanimirovic D. In vivo optical imaging of ischemic blood-brain barrier disruption. Methods Mol Biol. 2011;763:423-439. doi:10.1007/978-1-61779-191-8_29 View Source
• [2] Schobel U, Egelhaaf HJ, Fröhlich D, Brecht A, Oelkrug D, Gauglitz G. New donor-acceptor pair for fluorescent immunoassays by energy transfer. Bioconjugate Chem. 1999;10(6):1107-1114. doi:10.1021/bc990073b View Source